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Compound of Interest

Compound Name: Stat6-IN-4

Cat. No.: B15613235 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Stat6-IN-4 could not be located in the public

domain. The following information is based on general laboratory safety principles and data for

similar chemical compounds. It is imperative to obtain the official SDS from your supplier for

detailed and specific safety and disposal instructions before handling this substance. Always

consult with your institution's Environmental Health and Safety (EHS) office for guidance

tailored to your location and facilities.

Stat6-IN-4 is an inhibitor of the STAT6 protein, utilized in research related to inflammatory and

allergic diseases.[1][2] Proper handling and disposal are crucial to ensure personnel safety and

environmental protection.

Chemical and Physical Properties
While a comprehensive official data sheet is not available, the following information has been

compiled from supplier data.

Property Data Source

Product Name Stat6-IN-4 [1][2]

Function STAT6 inhibitor [1][2]

IC₅₀ 0.34 μM [1][2]

Recommended Storage
Stock Solution: -80°C (6

months), -20°C (1 month)
[1]
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Logical Workflow for Safe Chemical Disposal
The following diagram outlines the essential decision-making process for the safe disposal of

any laboratory chemical, including Stat6-IN-4. This workflow should be followed to ensure

compliance and safety.

Acquire Chemical
(e.g., Stat6-IN-4)

Obtain and Review Safety Data Sheet (SDS)
from Supplier

Does SDS provide specific
disposal instructions?

Follow specific disposal procedures
outlined in SDS

  Yes

Consult Institutional Safety Office (EHS)
for guidance

  No

Consult EHS for verification
and waste stream confirmation

Characterize waste based on
properties and EHS guidance

Dispose of waste through
approved institutional channels
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Workflow for the safe and compliant disposal of laboratory chemicals.

General Disposal Procedures for Chemical Waste
The following are general best-practice guidelines. The specific procedures in the Stat6-IN-4
SDS and your institution's EHS protocols supersede this information.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-

resistant gloves, when handling Stat6-IN-4 and its waste.

2. Waste Identification and Segregation:

Do not mix waste streams. Unless explicitly permitted by your EHS office, different chemical

wastes should not be mixed.

Stat6-IN-4 waste should be considered hazardous chemical waste.

Segregate solid waste (e.g., contaminated gloves, pipette tips, empty vials) from liquid waste

(e.g., unused solutions, solvents).

3. Liquid Waste Disposal:

Never pour Stat6-IN-4 down the sink.[3] This compound may be harmful to aquatic life.

Collect all liquid waste containing Stat6-IN-4 in a dedicated, properly sealed, and clearly

labeled hazardous waste container.

The container should be made of a material compatible with the solvents used (e.g., DMSO,

saline, corn oil).[1]

4. Solid Waste Disposal:

Collect all materials that have come into contact with Stat6-IN-4, such as pipette tips, tubes,

and gloves, in a designated solid hazardous waste container.
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Ensure the container is sealed to prevent leakage or aerosolization.

5. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("Stat6-IN-4") and any solvents present. List

all constituents by percentage.

Indicate the primary hazards (e.g., "Toxic," "Skin Sensitizer"). A generic safety data sheet for

a similar chemical product indicates the possibility of skin sensitization.

6. Storage of Waste:

Store waste containers in a designated, secondary containment area that is secure and

away from general laboratory traffic.

Ensure the storage area is well-ventilated.

7. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS department.

Only trained personnel should handle the final removal and disposal of chemical waste.

Follow all institutional and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Stat6-IN-
4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613235#stat6-in-4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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